3-Iodo-5-methylindole-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-iodo-5-methylindole-1-carboxylate
• InChI: InChI=1S/C14H16INO2/c1-9-5-6-12-10(7-9)11(15)8-16(12)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key: MCEHWHPEDUZTAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C2I)C(=O)OC(C)(C)C
• Molecular Formula: C14H16INO2
• DSSTOX Substance ID: DTXSID401197765
• Molecular Weight: 357.19 g/mol
• CAS RN: 914349-25-0

Description

“3-Iodo-5-methylindole-1-carboxylic acid tert-butyl ester” is a derivative of indole. Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biologically vital properties.

Synthesis Analysis

The synthesis of indole derivatives often involves the reaction of substituted o-iodoaniline with dicarbonyl compounds. The process involves the formation of the corresponding imine and its subsequent cyclization by the action of a base and a catalytic amount of CuI. The highest product yields were achieved using tetrazole-1-acetic acid (TZA) as the ligand.

Molecular Structure Analysis

Indole alkaloids contain indoles that are bicyclic in structure, comprising a six-membered benzene ring fused to a five-membered nitrogen-bearing pyrrole ring. This pyrrole ring has a nitrogen atom, which results in the basic properties of indole alkaloids, making them pharmacologically active.

Chemical Reactions Analysis

The cascade reactions of anilines with methyl perfluoroalk-2-ynoates in the presence of Pd (OAc) 2 lead to indole derivatives with good yields. In the first stage, enamines are formed by the addition of aniline to the triple bond, which are further involved in the catalytic cycle of electrophilic palladation and subsequent transformations leading to indoles.

Scientific Research Applications

Synthesis of Indole Derivatives

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Treatment of Cancer Cells

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Antimicrobial Applications

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Treatment of Various Disorders

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Herbicidal Activity

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Synthesis of Pyrazolodiazepine Derivatives

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Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, play a significant role in cell biology . They are used as biologically active compounds for the treatment of various disorders in the human body, including cancer cells and microbes .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives . This suggests that 3-Iodo-5-methylindole-1-carboxylic acid tert-butyl ester may interact with its targets in a similar manner.

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 3-Iodo-5-methylindole-1-carboxylic acid tert-butyl ester may affect multiple biochemical pathways related to these activities.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.

Future Directions

Indole-3-carboxylic acid esters are of interest in the search for new drugs. The ester group can also be used to access a wide range of functional derivatives of indole-3-carboxylic acids. Therefore, the analysis and summarizing of new methods for the heterocyclization of indoles containing an ester group in position C-3 seems to be relevant and reasonable.